Cas no 1692206-62-4 (4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1692206-62-4
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 6349274
• PubChem ID: 107344322
• Update Time: 2025-05-20

4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid
• 1692206-62-4
• EN300-1107215

• Inchi： 1S/C9H12N4O2/c10-4-2-1-3-5-13-6-7(11)8(12-13)9(14)15/h6H,1-3,5,11H2,(H,14,15)
• InChI Key： DNEDUQWHQGLMHA-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(CCCCC#N)N=1)N)=O

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid

Research Brief on 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid (CAS: 1692206-62-4)

The compound 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid (CAS: 1692206-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and functionalized side chains, serves as a versatile intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

One of the key areas of interest is the role of this compound in the synthesis of small-molecule inhibitors. Researchers have utilized 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid as a building block to develop inhibitors targeting specific kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The study highlighted the compound's ability to enhance binding affinity and selectivity through its unique structural features.

In addition to its applications in oncology, this compound has also been investigated for its potential in modulating inflammatory responses. A recent preprint on bioRxiv detailed its incorporation into a series of NLRP3 inflammasome inhibitors, which are being explored for their therapeutic potential in autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The researchers noted that the cyanobutyl side chain of the compound contributed to improved pharmacokinetic properties, including enhanced solubility and metabolic stability.

From a synthetic chemistry perspective, 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid offers several advantages. Its functional groups allow for diverse derivatization, enabling the rapid generation of compound libraries for high-throughput screening. A 2022 study in Organic Letters described an efficient one-pot synthesis method for this compound, which significantly reduced production costs and improved yield. This methodological advancement is expected to facilitate broader adoption in both academic and industrial research settings.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2023051234) disclosed novel prodrug derivatives of 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid designed to enhance oral absorption while maintaining therapeutic efficacy.

In conclusion, 4-amino-1-(4-cyanobutyl)-1H-pyrazole-3-carboxylic acid (CAS: 1692206-62-4) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its continued exploration is likely to yield innovative therapeutics for challenging diseases, particularly in oncology and inflammation. Future research should focus on elucidating its structure-activity relationships and expanding its utility in targeted therapy development.